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Compound of Interest

Compound Name: SB 201076
Cat. No.: B1247066
Get Quote

Executive Summary & Mechanism of Action

SB 201076 is a potent, specific inhibitor of ATP Citrate Lyase (ACLY). Unlike general reagents,
this compound intervenes at a critical metabolic junction—the conversion of citrate to acetyl-
CoA—thereby halting de novo lipogenesis and cholesterol synthesis.[1]

Why This Matters for Safety: Because SB 201076 targets a fundamental metabolic enzyme
conserved across mammalian systems, it possesses inherent systemic biological activity. While
it is a valuable tool for studying metabolic dysregulation and cancer metabolism, it must be
treated as a High Potency Active Pharmaceutical Ingredient (HPAPI) surrogate in the research
setting. The primary risks are not just acute irritation, but potential metabolic disruption upon
systemic absorption.

Risk Assessment & Hazard Identification

Treat SB 201076 as a substance with Unknown/Variable Toxicity but high biological potency.
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Hazard Category

Classification

Context & Causality

Inhalation

High Risk

As a dry powder, electrostatic
forces can aerosolize particles
during weighing. Inhalation
bypasses first-pass
metabolism, delivering the
inhibitor directly to the

systemic circulation.

Dermal Absorption

Moderate to High

Small molecule inhibitors often
permeate skin, especially
when dissolved in organic
solvents like DMSO.

Target Organ

Liver & Adipose

Primary accumulation occurs

in metabolically active tissues.

Physical State

Solid / Powder

Likely hygroscopic; prone to

static charge buildup.

PPE Matrix: The "Double-Barrier" Standard

Do not rely on standard "lab coat and glasses." The following matrix is the minimum

requirement for handling SB 201076 in its solid (pure) form.
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Body Zone

Standard PPE

Enhanced
Requirement for SB
201076

Scientific Rationale

Respiratory

Surgical Mask

N95 (minimum) or
P100 Respirator;
Fume Hood

Mandatory

Surgical masks do not
filter fine particulate
matter (<0.3 microns).
A certified chemical
fume hood is the
primary engineering
control.

Hand Protection

Latex Gloves

Double Nitrile Gloves
(Outer: 5 mil, Inner: 4

mil)

Latex is permeable to
many organic
solvents. Nitrile offers
superior resistance.
Double gloving allows
the outer layer to be
stripped immediately
upon contamination

without exposing skin.

Chemical Splash

Powder drift can

bypass the gaps in

Ocular Safety Glasses Goggles or Face
; standard safety
Shield
glasses.
Cotton fibers trap
Tyvek® Lab Coat or powders, creating a
Body Cotton Lab Coat Disposable Sleeve secondary exposure

Covers

source later. Tyvek

sheds patrticles.

Operational Protocol: Weighing & Solubilization

The "Static Trap" Issue: SB 201076, like many carboxylic acid derivatives, can carry a static

charge. When the spatula approaches the weigh boat, the powder may "jump," causing

invisible contamination of the balance area.
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Step-by-Step Workflow

o Engineering Control: All weighing MUST occur inside a certified chemical fume hood. Turn
off the hood's "high velocity" purge if applicable to prevent turbulence from blowing the
powder, but maintain standard face velocity.

» Static Elimination: Use an ionizing bar or anti-static gun on the weigh boat and spatula
before dispensing.

e Solvent Selection:
o Primary Solvent: Dimethyl Sulfoxide (DMSO).
o Solubility Note: SB 201076 is generally soluble in DMSO up to ~20-50 mg/mL.

o Critical Warning: DMSO is a potent skin penetrant. If SB 201076 is dissolved in DMSO, it
will carry the inhibitor through your gloves and skin instantly. Never handle DMSO
solutions of this compound with a single layer of gloves.

» Dissolution: Vortex in a sealed tube. Do not sonicate in an open vessel (aerosol risk).

Visualization: Safety & Experimental Workflow

The following diagram illustrates the hierarchy of controls and the decision logic for handling
SB 201076, ensuring containment from storage to disposal.
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Emergency Response Logic

1. Storage (-20°C)
Desiccated

. 2..We|gh|ng (_SO“d) Solid: Wet Wipe Liquid: Absorbent Pads
Engineering Control: Fume Hood (Do NOT Sweep) (Treat as Toxic)
PPE: N95 + Double Nitrile P
L e e 4

Anti-static protocols

3. Solubilization
Solvent: DMSO/Ethanol
Risk: Dermal Penetration

Dilute >1:1000

4. Experimental Assay
(In Vitro / In Vivo)
Diluted Concentration

5. Waste Disposal
Stream: Hazardous Chemical
Incineration Required

Click to download full resolution via product page

Caption: Operational workflow for SB 201076, emphasizing the transition from high-risk solid
handling to liquid containment and emergency spill logic.
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Emergency Response & Disposal
Accidental Exposure
e Skin Contact (DMSO Solution): This is the highest risk scenario.

o Remove contaminated gloves/clothing immediately.

o Wash gently with soap and copious water for 15 minutes. Do not scrub (scrubbing abrades

skin, increasing absorption).
o Notify the safety officer.

o Eye Contact: Flush for 15 minutes using an eyewash station.

Waste Disposal

SB 201076 is a metabolic inhibitor. It cannot be disposed of down the drain.
e Solid Waste: Collect in a dedicated "Hazardous Solid" container.

» Liquid Waste: Collect in "Organic Solvent Waste" (if DMSO/Ethanol based). Label clearly:
"Contains SB 201076 - ATP Citrate Lyase Inhibitor."

o Destruction: Incineration is the preferred method for final destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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